Cas no 165073-04-1 (Benzoic acid, 5-[[(2,5-dimethoxyphenyl)methyl]amino]-2-methoxy-)

• Product name: Benzoic acid, 5-[[(2,5-dimethoxyphenyl)methyl]amino]-2-methoxy-
• CAS No: 165073-04-1
• MF: C₁₇H₁₉NO₅
• MW: 317.336465120316
• CID: 1348764
• PubChem ID: 86181760

Benzoic acid, 5-[[(2,5-dimethoxyphenyl)methyl]amino]-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-[[(2,5-dimethoxyphenyl)methyl]amino]-2-methoxy-
• 5-[[(2,5-Dimethoxyphenyl)methyl]amino]-2-methoxybenzoic acid
• 165073-04-1
• DTXSID001184756

• Inchi： InChI=1S/C17H19NO5/c1-21-13-5-7-15(22-2)11(8-13)10-18-12-4-6-16(23-3)14(9-12)17(19)20/h4-9,18H,10H2,1-3H3,(H,19,20)
• InChI Key： JLVCTRPSLZURLJ-UHFFFAOYSA-N
• SMILES： COC1=CC(=C(C=C1)OC)CNC2=CC(=C(C=C2)OC)C(=O)O

Computed Properties

• Exact Mass: 317.12637
• Monoisotopic Mass: 317.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 77Ų

Experimental Properties

• PSA: 77.02